Cas no 58837-22-2 (3-(2-chloroethyl)-2,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 3-(2-chloroethyl)-2,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 58837-22-2
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 1612348
• PubChem ID: 100861
• Update Time: 2025-04-21

3-(2-chloroethyl)-2,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-2,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-(2-Chloroethyl)-2,8-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
• 58837-22-2
• NS00055565
• DTXSID70974345
• SCHEMBL10965878
• EINECS 261-467-6

• Inchi： 1S/C12H13ClN2O/c1-8-4-6-15-11(7-8)14-9(2)10(3-5-13)12(15)16/h4,6-7H,3,5H2,1-2H3
• InChI Key： TUXBVLXGIDGWBF-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)N=C2C=C(C)C=CN2C1=O

Computed Properties

• Exact Mass: 236.07179
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines